Cas no 172885-96-0 (C60 derivative,indene-C60 monoadduct)

• Product Name: C60 derivative,indene-C60 monoadduct
• CAS No: 172885-96-0
• MF: C₆₈H₆₆
• MW: 883.2
• CID: 1356948
• PubChem ID: 171370457
• Update Time: 2024-11-01

C60 derivative,indene-C60 monoadduct Chemical and Physical Properties

Names and Identifiers

• C60 derivative,indene-C60 monoadduct
• ICMA
• 1',4'-Dihydro-naphtho[2',3',1,2][5,6]fullerene-C-60Indene-C-60 monoadduct
• ICMA; 1',4'-Dihydro-naphtho[2',3',1,2][5,6]fullerene-C-60Indene-C-60 monoadduct
• 1μ4μ-Dihydro-naphtho[2μ3μ:1,2][5,6]fullerene-C60
• 172885-96-0

• Inchi： 1S/C68H8/c1-2-4-8-6-68-64-57-50-38-30-21-12-10-9-11-15(12)24-31-29-20(11)22-18-13(9)16-17-14(10)19-23(21)36(38)44-42-28(19)26(17)34-33-25(16)27(18)41-43-35(22)37(29)49-51-39(31)40(32(24)30)52(50)61(64)60(51)63-56(49)54(43)58-47(41)45(33)53-46(34)48(42)59(55(44)57)66(68)62(53)65(58)67(63,68)5-7(8)3-1/h1-4H,5-6H2
• InChI Key： TZYBXDCWKXSKPC-UHFFFAOYSA-N
• SMILES： C123CC4=CC=CC=C4CC41C1C5C6=C7C8C9C%10=C%11C%12=C%13C%10=C%10C=8C8C%14C%10=C%10C%13=C%13C%15=C%12C%12=C%16C%11=C%11C=9C7=C7C9=C%11C%16=C%11C%16=C%12C%15=C%12C%15C%13=C%10C%10C=%14C(C=1C6=8)=C2C=%10C=%15C1C%12=C%16C2=C%11C9=C(C=57)C4=C2C3=1

Computed Properties

• Exact Mass: 882.516452105g/mol
• Monoisotopic Mass: 882.516452105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 68
• Rotatable Bond Count: 0
• Complexity: 2830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 56
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 320-340℃